6-(4-methoxyphenyl)-3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one

• IUPAC Name: 3-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-6-(4-methoxyphenyl)pyrimidin-4-one
• InChI: InChI=1S/C22H21N3O3/c1-28-18-10-8-16(9-11-18)19-13-21(26)24(15-23-19)14-22(27)25-12-4-6-17-5-2-3-7-20(17)25/h2-3,5,7-11,13,15H,4,6,12,14H2,1H3
• InChI Key: SUPFYPUPZMKQRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol
• CAS No.: 1058198-02-9

Description

This compound belongs to the 3,4-dihydropyrimidin-4-one (DHPM) family, a class of heterocycles with broad pharmacological relevance. Its structure features a pyrimidinone core substituted at position 6 with a 4-methoxyphenyl group and at position 3 with a 2-oxoethyl chain linked to a 1,2,3,4-tetrahydroquinoline moiety. DHPM derivatives are known for diverse biological activities, including antimicrobial, antioxidant, and kinase inhibition .

Comparison with Similar Compounds

Core Structure and Substituent Variations

The target compound is compared to analogs sharing the DHPM core but differing in substituents (Table 1).

Table 1: Structural and Physicochemical Comparisons

Compound Name	Core Structure	Substituents (Position)	Molecular Weight (g/mol)	Key Functional Groups
Target Compound	3,4-DHPM	6-(4-methoxyphenyl); 3-(tetrahydroquinoline-oxoethyl)	407.45	Methoxy, carbonyl, tetrahydroquinoline
5-Ethyl-6-hydroxy-3-(4-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one	3,4-DHPM	5-Ethyl; 6-hydroxy; 2-sulfanyl; 3-(4-methoxyphenyl)	338.40	Sulfhydryl, hydroxy, methoxy
1-(4-Methoxyphenyl)-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one	Pyrido[2,3-d]pyrimidinone	1-(4-methoxyphenyl); 2-thioxo	301.34	Thioxo, fused pyridine ring
4-(4-Ethoxy-3-methoxyphenyl)-6-methyl-5-nitro-3,4-dihydro-2(1H)-pyrimidinone	3,4-DHPM	4-(4-ethoxy-3-methoxyphenyl); 6-methyl; 5-nitro	347.35	Nitro, ethoxy, methoxy
6-Amino-2-(3,4-dihydroisoquinolin-2-yl)pyrimidin-4(3H)-one	3,4-DHPM	6-Amino; 2-(dihydroisoquinolinyl)	270.30	Amino, bicyclic amine

Key Observations :

• Thioxo vs. Oxo : The thioxo group in increases hydrogen-bond acceptor strength compared to the carbonyl in the target compound, altering reactivity and solubility.
• Sulfhydryl Group : The 2-sulfanyl derivative may exhibit redox-modulating properties, unlike the target compound’s carbonyl-dominated interactions.
• Nitro and Amino Groups: Nitro-substituted DHPMs (e.g., ) often show enhanced electrophilicity, while amino groups (e.g., ) improve solubility and hydrogen-bond donor capacity .